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Abstract
This document provides detailed application notes and protocols for the production and

processing of Strontium-82 (⁸²Sr), a critical radionuclide for the production of Rubidium-82

(⁸²Rb) generators used in cardiac Positron Emission Tomography (PET) imaging. The following

sections cover the design of rubidium-based targets, irradiation parameters, chemical

separation and purification processes, and quality control procedures. The information is

intended to guide researchers and professionals in the development and implementation of

robust ⁸²Sr production methodologies.

Introduction to Strontium-82 Production
Strontium-82 is the parent radionuclide of Rubidium-82, a positron-emitting isotope with a

short half-life (75 seconds) that is widely used for myocardial perfusion imaging.[1] The long

half-life of ⁸²Sr (25.5 days) makes it suitable for distribution as a generator system, from which

the short-lived ⁸²Rb can be eluted on-site for clinical use.[2][3]

The primary production route for ⁸²Sr involves the proton bombardment of a rubidium target.

The most common nuclear reaction is ⁸⁵Rb(p, 4n)⁸²Sr.[1][2] An alternative, though less

common, method is the proton-induced spallation of molybdenum targets.[4] This document will

focus on the rubidium targetry approach.
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Strontium-82 Targetry Design
The design of the target is crucial for efficient ⁸²Sr production and subsequent processing. Key

considerations include the choice of target material, target construction, and the cooling system

to dissipate the heat generated during irradiation.

Target Material
The target material is typically either metallic rubidium or a rubidium salt, most commonly

rubidium chloride (RbCl).[4]

Metallic Rubidium: Offers a high density of target atoms. However, it is highly reactive and

requires encapsulation in a sealed container, often made of stainless steel.[5]

Rubidium Chloride (RbCl): A more stable salt form that is easier to handle. It can be

deposited on a substrate, such as a copper backing, to form the target.[1]

Target Construction
The construction of the target depends on the chosen material.

Metallic Rubidium Targets: These are typically encapsulated in a stainless steel shell.

Rubidium Chloride Targets: A common method for preparing RbCl targets is through

sedimentation. A layer of RbCl is deposited onto a copper substrate.[1]

Target Cooling System
Efficient cooling is essential to prevent the target from melting or degrading under high-intensity

proton beams. The target is typically integrated into a cooling system that circulates water or

another coolant to dissipate heat. The design of the cooling system must ensure good thermal

contact with the target backing material.

Irradiation Parameters
The yield and purity of the produced ⁸²Sr are highly dependent on the irradiation parameters.
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Parameter
Recommended
Value/Range

Reference(s)

Proton Beam Energy 40 - 100 MeV [4]

Target Material
Rubidium Metal or Rubidium

Chloride
[4]

Primary Nuclear Reaction ⁸⁵Rb(p, 4n)⁸²Sr [2]

Chemical Processing of Strontium-82
Following irradiation, the ⁸²Sr must be chemically separated from the bulk rubidium target

material and other radionuclidic impurities. The general workflow involves dissolution of the

target followed by chromatographic separation.
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Fig. 1: Overall workflow for Strontium-82 production and processing.
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Experimental Protocol: Separation of ⁸²Sr from
Rubidium Target
This protocol outlines a general procedure for the separation of ⁸²Sr from a dissolved rubidium

target using ion exchange chromatography.

Materials:

Irradiated Rubidium (metal or chloride) target

Deionized water

Hydrochloric acid (HCl)

Acetone (for dissolving RbCl targets prepared by sedimentation)[1]

Cation exchange resin (e.g., Chelex 100)[4]

Chromatography column

Peristaltic pump

Fraction collector

Radiation detector

Procedure:

Target Dissolution:

For metallic rubidium targets, carefully dissolve the target in deionized water or dilute acid

under controlled conditions in a hot cell.

For RbCl targets on a copper substrate prepared by sedimentation with an ethyl cellulose

binder, the target material can be dissolved using acetone.[1]

Column Preparation:
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Prepare a chromatography column with a suitable cation exchange resin (e.g., Chelex

100).

Condition the column by washing it with deionized water and then equilibrating it with a

suitable buffer or dilute acid solution as per the resin manufacturer's instructions.

Sample Loading:

Load the dissolved target solution onto the prepared ion exchange column.

Washing:

Wash the column with a specific volume of a solution that elutes the bulk rubidium while

retaining the strontium. The exact composition of the wash solution will depend on the

chosen resin. For some inorganic ion-exchangers, the bulk of the RbCl can be removed

using a specific solution like sodium nonatitanate.[6]

Elution:

Elute the bound ⁸²Sr from the column using an appropriate eluent, such as a dilute HCl

solution.

Collect the eluate in fractions using a fraction collector.

Analysis:

Analyze the collected fractions for ⁸²Sr activity using a calibrated radiation detector to

identify the fractions containing the purified product.

Quality Control
The final purified ⁸²Sr product must undergo rigorous quality control to ensure its suitability for

use in ⁸²Sr/⁸²Rb generators.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://digital.library.unt.edu/ark:/67531/metadc1338527/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification Reference(s)

Chemical Form
Strontium (II) in dilute

hydrochloric acid
[3]

Normality 0.1 ± 0.05 N HCl [3]

Specific Activity ≥ 25 mCi/mg [3]

Activity Concentration ≥ 50 mCi/mL [3]

Radionuclidic Purity

⁸⁵Sr/⁸²Sr ≤ 5 mCi/mCi [3]

⁸³Sr/⁸²Sr < 0.05 [4]

⁸³Rb/⁸²Sr ≤ 0.15 mCi/mCi [3]

⁸⁴Rb/⁸²Sr ≤ 0.15 mCi/mCi [3]

Other Radionuclides ≤ 0.01 mCi/mCi [3]

Strontium Breakthrough

⁸²Sr (in ⁸²Rb eluate) ≤ 0.02 µCi/mCi [7]

⁸⁵Sr (in ⁸²Rb eluate) ≤ 0.2 µCi/mCi [7]

Experimental Protocol: Radionuclidic Purity
Assessment
Objective: To determine the identity and quantity of radionuclidic impurities in the final ⁸²Sr

product.

Apparatus:

High-purity germanium (HPGe) gamma spectrometer

Multichannel analyzer

Procedure:
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Place a calibrated aliquot of the final ⁸²Sr solution in a standard geometry for counting.

Acquire a gamma spectrum for a sufficient time to obtain good counting statistics for both the

⁸²Sr peak (via its ⁸²Rb daughter's 776.5 keV gamma-ray) and the potential impurity peaks.

Identify the gamma-ray peaks corresponding to ⁸²Sr, ⁸⁵Sr, and other potential radionuclidic

impurities.

Calculate the activity of each identified radionuclide, correcting for branching ratios and

detector efficiency.

Determine the ratio of the activity of each impurity to the activity of ⁸²Sr to assess compliance

with the specifications.

Chemical Separation and Purification Workflow
The chemical processing of ⁸²Sr from a rubidium target is a multi-step process designed to

achieve high purity.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Input

Separation & Purification

Output

Irradiated Rb Target
(contains ⁸²Sr, Rb, and impurities)

Target Dissolution

Primary Ion Exchange
(e.g., Chelex 100)

⁸²Sr Elution

Retain ⁸²Sr, wash out Rb

Final Purification Step
(e.g., secondary column)

Quality Control Analysis

High-Purity ⁸²SrCl₂

Click to download full resolution via product page

Fig. 2: Detailed workflow for the chemical separation and purification of Strontium-82.
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Conclusion
The production of high-purity ⁸²Sr for medical applications is a complex process that requires

careful attention to targetry design, irradiation conditions, and chemical processing. The

protocols and data presented in these application notes provide a comprehensive guide for

researchers and professionals involved in the production of this important radionuclide.

Adherence to robust quality control measures is essential to ensure the safety and efficacy of

the final ⁸²Sr/⁸²Rb generators.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. nordion.com [nordion.com]

4. researchgate.net [researchgate.net]

5. RU2598089C1 - Method of producing strontium-82 radionuclide - Google Patents
[patents.google.com]

6. Process for strontium-82 separation - UNT Digital Library [digital.library.unt.edu]

7. aapm.org [aapm.org]

To cite this document: BenchChem. [Application Notes and Protocols for Strontium-82
Targetry Design and Processing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233234#strontium-82-targetry-design-and-
processing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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